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Compound of Interest

Compound Name: D-Ribose-13C-4

Cat. No.: B12401262

Essential Safety and Handling Guide for D-Ribose-
13C-4

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling D-Ribose-13C-4. The following procedural guidance
outlines the necessary personal protective equipment (PPE), operational protocols for handling
and storage, and compliant disposal methods.

Personal Protective Equipment (PPE)

Effective protection is paramount when handling chemical compounds. The following table
summarizes the recommended PPE for D-Ribose-13C-4.
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Protection Type

Equipment

Purpose

Eye/Face Protection

Safety glasses with side-
shields or goggles; Face
shield.[1][2]

To prevent eye contact with

airborne particles or splashes.

Skin Protection

Chemical-resistant gloves;

Protective clothing (lab coat).

[1](2]

To prevent skin contact and

absorption.[1]

Respiratory Protection

NIOSH/CEN approved
respirator.[1][2]

Required when dusts are
generated to prevent

inhalation.[1]

Emergency Use

Self-contained breathing

apparatus.[1][2]

For firefighting and response

to large spills.[1][3]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is essential to maintain the integrity of D-

Ribose-13C-4 and ensure a safe laboratory environment.

Step-by-Step Handling Protocol

e Engineering Controls: Always handle D-Ribose-13C-4 in a well-ventilated area.[4] Use a

local exhaust ventilation system or a chemical fume hood where dust may be generated.[1]

[2]

e Donning PPE: Before handling, put on all required PPE as detailed in the table above.

» Dispensing: When weighing or transferring the solid compound, take care to avoid the

formation of dust.[1][2]

» Hygiene: After handling, wash hands and forearms thoroughly.[1][2] Do not eat, drink, or

smoke in the laboratory.

Storage Conditions

Proper storage is critical for preserving the stability of this isotopically labeled compound.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/CLM-4830-PK/SDS%20-%20CLM-4830.pdf
https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/CLM-4830-PK/SDS%20-%20CLM-4830.pdf
https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/CLM-4830-PK/SDS%20-%20CLM-4830.pdf
https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/CLM-4830-PK/SDS%20-%20CLM-4830.pdf
https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://westliberty.edu/health-and-safety/files/2017/07/D-Ribose.pdf
https://www.benchchem.com/product/b12401262?utm_src=pdf-body
https://www.benchchem.com/product/b12401262?utm_src=pdf-body
https://www.benchchem.com/product/b12401262?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/R0025_EU_6N.pdf
https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/CLM-4830-PK/SDS%20-%20CLM-4830.pdf
https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/CLM-4830-PK/SDS%20-%20CLM-4830.pdf
https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/CLM-4830-PK/SDS%20-%20CLM-4830.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Container: Keep the container tightly closed.[1][2]

Environment: Store in a cool, dry, and well-ventilated place.[1][2] Protect from light and
moisture.[1][2]

Temperature:

o For short-term storage of the solid compound, room temperature is generally acceptable.

[1][2]

o For long-term storage, especially of stock solutions, colder temperatures are
recommended: -20°C for up to one month or -80°C for up to six months.[5]

Incompatibilities: Store away from strong oxidizing agents.[3]

Disposal Plan

D-Ribose-13C-4 is a stable isotope-labeled compound and is not radioactive.[6] Therefore, its

disposal is more straightforward than for radiolabeled compounds.

Step-by-Step Disposal Protocol

Segregation: Do not mix D-Ribose-13C-4 waste with general laboratory trash.[6] While not
radioactive, it is still a chemical waste product.

Waste Collection: Collect waste D-Ribose-13C-4 and any contaminated consumables (e.g.,
gloves, weigh boats, pipette tips) in a suitable, clearly labeled, and sealed container for
chemical waste.[2]

Labeling: The waste container must be clearly labeled with its contents.

Regulatory Compliance: Disposal must be carried out in accordance with all local, regional,
and national regulations for chemical waste.[1] Consult your institution's Environmental
Health and Safety (EHS) department for specific guidance.

Professional Disposal: Arrange for pick-up and disposal by a certified chemical waste
management company as per your institution's procedures.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/CLM-4830-PK/SDS%20-%20CLM-4830.pdf
https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/CLM-4830-PK/SDS%20-%20CLM-4830.pdf
https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/CLM-4830-PK/SDS%20-%20CLM-4830.pdf
https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/CLM-4830-PK/SDS%20-%20CLM-4830.pdf
https://www.medchemexpress.com/d-ribose-13c-4.html
https://westliberty.edu/health-and-safety/files/2017/07/D-Ribose.pdf
https://www.benchchem.com/product/b12401262?utm_src=pdf-body
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.benchchem.com/product/b12401262?utm_src=pdf-body
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.benchchem.com/product/b12401262?utm_src=pdf-body
https://isotope.com/product/attachment/CLM-4830-PK/SDS%20-%20CLM-4830.pdf
https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Visual Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for handling D-Ribose-13C-4,
from initial preparation to final disposal.
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Caption: Workflow for the safe handling of D-Ribose-13C-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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